Cas no 1292769-63-1 (N-(Tetracosanoyl)-1-deoxysphinganine)

• Product Name: N-(Tetracosanoyl)-1-deoxysphinganine
• CAS No: 1292769-63-1
• MF: C₄₂H₈₅NO₂
• MW: 636.129813909531
• CID: 4762871
• Update Time: 2025-05-20

N-(Tetracosanoyl)-1-deoxysphinganine Chemical and Physical Properties

Names and Identifiers

• C24DH 1-deoxyCer
• Cer(m18:0/24:0)
• N-(tetracosanoyl)-1-deoxysphinganine
• LMSP00000015
• N-((2S,3R)-3-Hydroxyoctadecan-2-yl)tetracosanamide
• N-(Tetracosanoyl)-1-deoxysphinganine

• Inchi： 1S/C42H85NO2/c1-4-6-8-10-12-14-16-18-19-20-21-22-23-24-25-27-29-31-33-35-37-39-42(45)43-40(3)41(44)38-36-34-32-30-28-26-17-15-13-11-9-7-5-2/h40-41,44H,4-39H2,1-3H3,(H,43,45)/t40-,41+/m0/s1
• InChI Key： PTDCLRQOABWOQP-WVILEFPPSA-N
• SMILES： O[C@@H]([C@H](C)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 45
• Rotatable Bond Count: 38
• Complexity: 565
• XLogP3: 18.8
• Topological Polar Surface Area: 49.3

Additional information on N-(Tetracosanoyl)-1-deoxysphinganine

Introduction to N-(Tetracosanoyl)-1-deoxysphinganine (CAS No. 1292769-63-1)

N-(Tetracosanoyl-1-deoxysphinganine) is a specialized lipid compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1292769-63-1, belongs to the sphingoid base family, which plays a crucial role in cell signaling and membrane structure. The unique structure of N-(Tetracosanoyl-1-deoxysphinganine) makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The chemical structure of N-(Tetracosanoyl-1-deoxysphinganine) consists of a long-chain fatty acid (tetracosanoic acid) linked to a deoxysphingosine backbone. This configuration imparts unique physicochemical properties, such as high lipophilicity and stability, which are essential for its biological activity. Recent studies have highlighted the potential of this compound in modulating cellular processes, particularly in the context of inflammation and cancer biology.

In the realm of biomedical research, N-(Tetracosanoyl-1-deoxysphinganine) has been investigated for its role in sphingolipid metabolism. Sphingolipids are a class of bioactive lipids that are involved in numerous cellular functions, including signal transduction, cell differentiation, and apoptosis. The modification of sphingolipid pathways has emerged as a key strategy in the development of anti-inflammatory and anticancer therapies. The long-chain fatty acid moiety in N-(Tetracosanoyl-1-deoxysphinganine) enhances its interaction with cellular membranes, potentially leading to more efficient delivery and targeted action.

Recent advancements in synthetic chemistry have enabled the efficient preparation of N-(Tetracosanoyl-1-deoxysphinganine), making it more accessible for research purposes. The synthesis involves multi-step reactions, including fatty acid activation, condensation with deoxysphingosine derivatives, and purification processes. These synthetic methodologies have been optimized to ensure high yield and purity, which are critical for biological studies.

The biological activity of N-(Tetracosanoyl-1-deoxysphinganine) has been explored in several preclinical models. Studies have demonstrated its ability to modulate sphingosine-1-phosphate (S1P) levels, a key lipid mediator involved in immune responses and vascular function. By influencing S1P signaling pathways, N-(Tetracosanoyl-1-deoxysphinganine) may have therapeutic implications in conditions such as autoimmune diseases and atherosclerosis.

Moreover, the compound has shown promise in cancer research. Preclinical studies indicate that N-(Tetracosanoyl-1-deoxysphinganine) can induce apoptosis in certain cancer cell lines by disrupting sphingolipid homeostasis. This effect is attributed to its ability to alter the balance between pro-apoptotic and anti-apoptotic sphingolipids within the cell. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its anti-cancer effects.

The pharmacokinetic properties of N-(Tetracosanoyl-1-deoxysphinganine) are also an area of active investigation. Due to its lipophilic nature, the compound exhibits good membrane permeability, which could facilitate its absorption and distribution within the body. However, detailed studies on its metabolic clearance and excretion pathways are necessary to optimize dosing regimens and minimize potential side effects.

In conclusion, N-(Tetracosanoyl-1-deoxysphinganine) (CAS No. 1292769-63-1) is a multifaceted compound with significant potential in biomedical applications. Its unique chemical structure and biological activity make it a valuable tool for researchers studying sphingolipid metabolism and cellular signaling. As our understanding of its pharmacological properties continues to evolve, this compound holds promise for the development of novel therapeutic strategies in various disease conditions.